Cas no 850380-91-5 ((4'-((tert-Butyldimethylsilyl)oxy)-1,1'-biphenyl-4-yl)boronic acid)

• Product Name: (4'-((tert-Butyldimethylsilyl)oxy)-1,1'-biphenyl-4-yl)boronic acid
• CAS No: 850380-91-5
• MF: C₁₈H₂₅BO₃Si
• MW: 328.285806417465
• MDL: MFCD20441789
• CID: 1039116
• PubChem ID: 54758869
• Update Time: 2025-09-23

(4'-((tert-Butyldimethylsilyl)oxy)-1,1'-biphenyl-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4'-((tert-Butyldimethylsilyl)oxy)-[1,1'-biphenyl]-4-yl)boronic acid
• 4-[4-(tert-Butyldimethylsilyloxy)phenyl]phenylboronic acid
• {4'-[(tert-butyldimethylsilyl)oxy]-[1,1'-biphenyl]-4-yl}boronic acid
• AKOS015893128
• F73110
• BS-24232
• [4-[4-[tert-butyl(dimethyl)silyl]oxyphenyl]phenyl]boronic acid
• MFCD20441789
• 850380-91-5
• CS-0175372
• (4'-{[tert-Butyl(dimethyl)silyl]oxy}[1,1'-biphenyl]-4-yl)boronic acid
• DTXSID10716584
• (4'-((tert-Butyldimethylsilyl)oxy)-[1,1'-biphenyl]-4-yl)boronicacid
• 4'-[(TERT-BUTYLDIMETHYLSILYL)OXY]-[1,1'-BIPHENYL]-4-YLBORONIC ACID
• (4'-((tert-Butyldimethylsilyl)oxy)-1,1'-biphenyl-4-yl)boronic acid

• MDL： MFCD20441789
• Inchi： 1S/C18H25BO3Si/c1-18(2,3)23(4,5)22-17-12-8-15(9-13-17)14-6-10-16(11-7-14)19(20)21/h6-13,20-21H,1-5H3
• InChI Key： ZIKZPBVNZYGTDB-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(C2C=CC(B(O)O)=CC=2)=CC=1

Computed Properties

• Exact Mass: 328.1666014g/mol
• Monoisotopic Mass: 328.1666014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (4'-((tert-Butyldimethylsilyl)oxy)-1,1'-biphenyl-4-yl)boronic acid

Comprehensive Overview of (4'-((tert-Butyldimethylsilyl)oxy)-1,1'-biphenyl-4-yl)boronic acid (CAS No. 850380-91-5)

(4'-((tert-Butyldimethylsilyl)oxy)-1,1'-biphenyl-4-yl)boronic acid (CAS No. 850380-91-5) is a highly versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound features a tert-butyldimethylsilyl (TBS) protecting group, which enhances its stability and reactivity in various chemical transformations. Its unique structure makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers exploring C-C bond formation techniques.

The growing interest in boronic acid compounds is driven by their applications in drug discovery and bioconjugation. Researchers often inquire about the synthetic routes and handling precautions for CAS No. 850380-91-5, as its TBS-protected hydroxyl group offers selective deprotection opportunities. Recent trends in green chemistry have also spotlighted such derivatives for their role in catalyst-free reactions and sustainable synthesis, aligning with the demand for eco-friendly methodologies.

In pharmaceutical contexts, (4'-((tert-Butyldimethylsilyl)oxy)-1,1'-biphenyl-4-yl)boronic acid is explored for its potential in protease inhibition and kinase targeting. Questions about its solubility in common organic solvents (e.g., THF, DMF) and storage conditions are common among lab professionals. The compound’s boronate ester formation capability further extends its utility in biomolecular labeling, a hot topic in diagnostic imaging and targeted drug delivery systems.

Material scientists leverage CAS No. 850380-91-5 for designing organic electronic materials, such as OLEDs and conductive polymers. Searches for "boronic acid in optoelectronics" or "TBS-protected biphenyl derivatives" reflect this niche application. The compound’s thermal stability and photophysical properties are critical for optimizing device performance, making it a subject of ongoing research in advanced materials.

From a commercial perspective, suppliers often highlight the purity grade (e.g., >95% HPLC) and scalability of CAS No. 850380-91-5. FAQs include "How to remove TBS groups selectively?" and "Alternative protecting groups for boronic acids," underscoring the need for detailed technical guides. Regulatory compliance (e.g., REACH) and patent landscapes related to this compound are also trending queries in industrial circles.

In summary, (4'-((tert-Butyldimethylsilyl)oxy)-1,1'-biphenyl-4-yl)boronic acid bridges multiple disciplines, from medicinal chemistry to nanotechnology. Its CAS No. 850380-91-5 serves as a key identifier for researchers seeking reliable data on its spectroscopic characterization (NMR, MS) and industrial-scale synthesis. As innovations in catalysis and functional materials evolve, this compound remains a focal point for scientific and commercial advancements.